Cas no 315711-12-7 (ethyl 4-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate
• CAS No: 315711-12-7
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 6472022
• Update Time: 2025-05-20

ethyl 4-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate
• ethyl 4-(2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]-, ethyl ester

• Inchi： 1S/C19H19N3O3S2/c1-4-25-19(24)13-5-7-14(8-6-13)22-15(23)9-26-17-16-11(2)12(3)27-18(16)21-10-20-17/h5-8,10H,4,9H2,1-3H3,(H,22,23)
• InChI Key： QPULGTDCMYKRDX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N=CN=C3SC(C)=C(C)C3=2)=O)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 637.2±55.0 °C(Predicted)
• pka: 12.34±0.70(Predicted)

Additional information on ethyl 4-2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamidobenzoate

Introduction to Ethyl 4-2-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate (CAS No. 315711-12-7)

Ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate (CAS No. 315711-12-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thieno[2,3-d]pyrimidine core and the acetamido functional group, contribute to its pharmacological properties and make it a valuable candidate for various drug development initiatives.

The chemical structure of ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate is characterized by a central thienopyrimidine ring system substituted with methyl groups at positions 5 and 6. The sulfanyl group attached to the thienopyrimidine ring is linked to an acetamido group on a benzene ring, which is further esterified with an ethyl group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent research has highlighted the potential of thienopyrimidine derivatives as potent inhibitors of various enzymes and receptors. For instance, studies have shown that compounds with a similar structure to ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate exhibit significant activity against kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have become an important class of drugs for treating various diseases, including cancer and inflammatory disorders.

In the context of cancer therapy, thienopyrimidine derivatives have been investigated for their ability to inhibit specific kinases such as VEGFR (Vascular Endothelial Growth Factor Receptor) and EGFR (Epidermal Growth Factor Receptor). These kinases play crucial roles in angiogenesis and cell proliferation, making them attractive targets for anti-cancer drugs. Preclinical studies have demonstrated that compounds like ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate can effectively block these pathways, leading to reduced tumor growth and improved therapeutic outcomes.

Beyond cancer research, thienopyrimidine derivatives have also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and psoriasis are characterized by excessive activation of immune cells and the production of pro-inflammatory cytokines. Compounds with structures similar to ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate have been found to modulate the activity of key enzymes involved in inflammation, such as JAK (Janus Kinase) and MAPK (Mitogen-Activated Protein Kinase). By inhibiting these enzymes, these compounds can help reduce inflammation and alleviate symptoms associated with these diseases.

The pharmacokinetic properties of ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate are another important aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for oral administration in therapeutic settings. Additionally, the compound has been found to have low toxicity in preclinical models, which is a crucial factor in its development as a safe and effective drug.

In terms of synthetic methods, the preparation of ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate involves several well-established chemical reactions. The synthesis typically begins with the formation of the thienopyrimidine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. The final step involves coupling the modified thienopyrimidine derivative with an appropriate benzene derivative containing the acetamido group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The structural versatility of thienopyrimidine derivatives allows for extensive structural modifications to optimize their pharmacological properties. For example, substituting different functional groups on the benzene ring or varying the length and nature of the alkyl chain can significantly impact the compound's binding affinity to target proteins and its overall biological activity. This flexibility makes thienopyrimidine derivatives highly attractive for drug discovery programs aimed at developing novel therapeutics with improved efficacy and safety profiles.

In conclusion, ethyl 4-2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamidobenzoate (CAS No. 315711-12-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an excellent candidate for further investigation as a therapeutic agent for various diseases. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.